![molecular formula C9H16ClF2N B6175032 (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride CAS No. 2503155-79-9](/img/no-structure.png)
(1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride
Overview
Description
(1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride, also known as 1,3,5-trifluorobicyclo[3.3.1]nonan-3-amine hydrochloride, is a synthetic organic compound used in a variety of scientific research applications. It is used as a precursor for the synthesis of other compounds, as well as for its biochemical and physiological effects. This compound has a wide range of uses in laboratories, and its applications are expanding as researchers continue to explore its potential.
Scientific Research Applications
(1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride has a wide range of applications in scientific research. It is used as a precursor for the synthesis of other compounds, such as difluoroboron compounds and fluorinated heterocycles. It is also used in the synthesis of pharmaceuticals, pesticides, and other chemicals. Additionally, it is used as a reagent in the synthesis of peptides, peptidomimetics, and other bioactive molecules.
Mechanism of Action
The mechanism of action of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride is not well understood. However, it is believed that the compound acts as a proton donor, which can lead to the formation of various intermediates and products. Additionally, the compound is thought to be involved in the formation of hydrogen bonds, which can lead to the formation of different structures.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may have an effect on the levels of certain enzymes and hormones, as well as on the activity of certain proteins. Additionally, the compound may have an effect on the metabolism of certain molecules, such as fatty acids and carbohydrates.
Advantages and Limitations for Lab Experiments
The main advantage of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride is its low cost and easy availability. Additionally, the compound is relatively stable and can be stored for extended periods of time. However, the compound is highly reactive and should be handled with care. Additionally, the compound can be toxic if ingested, and it should be handled in a well-ventilated area.
Future Directions
The potential applications of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride are still being explored. Some of the potential future directions for research include the development of new synthesis methods for the compound, exploring its biochemical and physiological effects, and investigating its potential uses in the synthesis of pharmaceuticals and other chemicals. Additionally, researchers are interested in exploring the compound’s potential as a catalyst in organic synthesis, as well as its potential use in the synthesis of peptides and peptidomimetics. Finally, researchers are also interested in exploring the compound’s potential applications in nanotechnology and biotechnology.
Synthesis Methods
The synthesis of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride is a multi-step process that involves several different reagents and reaction conditions. The first step is the formation of a nitroalkene, which is achieved by reacting a nitroalkane with a base. The nitroalkene is then reacted with a Grignard reagent, followed by a reaction with a difluoroborane. Finally, the product is hydrolyzed to form the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride involves the conversion of a starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Ethyl 2,2-difluoroacetoacetate", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 7,7-difluorobicyclo[3.3.1]nonan-3-one", "Cyclohexanone is reacted with ethyl 2,2-difluoroacetoacetate in the presence of ammonium acetate to form 7,7-difluorobicyclo[3.3.1]nonan-3-one.", "Step 2: Reduction of 7,7-difluorobicyclo[3.3.1]nonan-3-one", "7,7-difluorobicyclo[3.3.1]nonan-3-one is reduced with sodium borohydride to form (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-ol.", "Step 3: Conversion of 7,7-difluorobicyclo[3.3.1]nonan-3-ol to 7,7-difluorobicyclo[3.3.1]nonan-3-amine", "(1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-ol is reacted with hydrochloric acid to form (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride.", "Step 4: Purification of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride", "(1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride is purified by recrystallization from methanol/ethanol/diethyl ether/water." ] } | |
CAS RN |
2503155-79-9 |
Molecular Formula |
C9H16ClF2N |
Molecular Weight |
211.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
